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Compound of Interest

Compound Name:
2,2,2-Trifluoroethylamine

hydrochloride

Cat. No.: B047077 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,2,2-Trifluoroethylamine HCl

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides a comprehensive overview of the essential safety

protocols and personal protective equipment (PPE) for 2,2,2-Trifluoroethylamine
Hydrochloride (CAS No: 373-88-6).

Hazard Identification and Classification
2,2,2-Trifluoroethylamine HCl is a hazardous substance that requires careful handling to avoid

adverse health effects.[1] It is classified as harmful if swallowed, in contact with skin, or inhaled.

[2] The compound can cause skin and serious eye irritation.[3]

GHS Hazard Statements:

H302: Harmful if swallowed[4]

H312: Harmful in contact with skin[4]

H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4]

H332: Harmful if inhaled[4]
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H335: May cause respiratory irritation[4]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological data for 2,2,2-

Trifluoroethylamine HCl.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C2H5ClF3N[5]

Molecular Weight 135.52 g/mol [5]

Appearance White to light yellow powder or crystals[6][7]

Melting Point 220 - 222 °C[5][7]

Solubility

Soluble in water, ethanol, and chloroform.

Slightly soluble in benzene and hardly soluble in

ether.[7]

Hygroscopicity Hygroscopic[5]

Table 2: Toxicological Data

Route of Exposure Toxicity Value Species

Oral (LD50) 500.1 mg/kg[5] -

Unspecified (LD50) 476 mg/kg[5][7] Mouse[5][7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure.

Eye Protection: Wear chemical safety goggles or a face shield.[2] Contact lenses should not

be worn.[1]
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Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[2][3] An apron

(e.g., P.V.C.) is also recommended.[1]

Respiratory Protection: A dust respirator should be used, especially in poorly ventilated areas

or when dust formation is likely.[2] The use of respirators may be necessary when

engineering controls do not adequately prevent exposure.[1]

Handling and Storage Protocols
General Handling:

Avoid all personal contact, including inhalation.[1]

Use in a well-ventilated area.[1]

Do not eat, drink, or smoke when using this product.[2][3]

Wash hands and any exposed skin thoroughly after handling.[2][3]

Avoid formation of dust and aerosols.[5]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[3][5]

Store in a cool place.[5]

Keep away from oxidizing agents.[3]

Experimental Workflows and Emergency
Procedures
The following diagrams illustrate the standardized procedures for handling spills and

responding to personal exposure.
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Major Spill Detected Alert Personnel & 
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Vacuum/Shovel if Wet Place in Sealed Containers Wash Area with Water
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Caption: Workflow for handling minor and major spills of 2,2,2-Trifluoroethylamine HCl.
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Caption: First aid procedures for exposure to 2,2,2-Trifluoroethylamine HCl.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]
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Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides, nitrogen oxides (NOx), hydrogen chloride gas, and

hydrogen fluoride.[5]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[3]

Accidental Release Measures
Minor Spills:

Remove all ignition sources.[1]

Clean up spills immediately.[1]

Avoid contact with skin and eyes.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Place in a suitable, labeled container for waste disposal.[1]

Major Spills:

Alert personnel in the area and emergency responders.[1]

Control personal contact by wearing protective clothing.[1]

Prevent spillage from entering drains or water courses.[1]

Recover the product wherever possible.[1]

If dry, use dry clean-up procedures. If wet, vacuum or shovel up and place in labeled

containers for disposal.[1]

Wash the area down with large amounts of water and prevent runoff into drains.[1]

This guide is intended to provide essential safety information. Always refer to the specific

Safety Data Sheet (SDS) for the most detailed and up-to-date guidance before handling 2,2,2-

Trifluoroethylamine HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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